Cas no 100035-75-4 (1H-Pyrazol-3-amine,4,5-dihydro-5-methyl-1-(4,5,6,7-tetrahydro-2-benzothiazolyl)-)

• Product Name: 1H-Pyrazol-3-amine,4,5-dihydro-5-methyl-1-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
• CAS No: 100035-75-4
• MF: C₁₁H₁₆N₄S
• MW: 236.336540222168
• CID: 174090
• PubChem ID: 3038554
• Update Time: 2025-04-19

1H-Pyrazol-3-amine,4,5-dihydro-5-methyl-1-(4,5,6,7-tetrahydro-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine,4,5-dihydro-5-methyl-1-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
• 3-methyl-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3,4-dihydropyrazol-5-amine
• Evandamine
• Evandamine [INN]
• UNII-ZG2L2878MD
• GINRFPGQEWNBJV-UHFFFAOYSA-N
• 3-Amino-5-methyl-1-(4,5,6,7-tetrahydro-benzothiazolyl)-2-pyrazoline
• NS00121620
• Q27295460
• (+/-)-2-(3-AMINO-5-METHYL-2-PYRAZOLIN-1-YL)-4,5,6,7-TETRAHYDROBENZOTHIAZOLE
• 100035-75-4
• ZG2L2878MD
• SCHEMBL6009808
• CHEMBL2104274
• (- )-2-(3-Amino-5-methyl-2-pyrazolin-1-yl)-4,5,6,7-tetrahydrobenzothiazole.
• DTXSID40881370
• (+-)-2-(3-Amino-5-methyl-2-pyrazolin-1-yl)-4,5,6,7-tetrahydrobenzothiazole

• Inchi： 1S/C11H16N4S/c1-7-6-10(12)14-15(7)11-13-8-4-2-3-5-9(8)16-11/h7H,2-6H2,1H3,(H2,12,14)
• InChI Key： GINRFPGQEWNBJV-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C1CCCC2)N1C(C)CC(N)=N1

Computed Properties

• Exact Mass: 236.11000
• Monoisotopic Mass: 236.109567
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.52
• Boiling Point: 410.7°Cat760mmHg
• Flash Point: 202.2°C
• Refractive Index: 1.784
• PSA: 82.75000
• LogP: 2.09360